Cas no 1343796-64-4 (2-Bromo-5-isobutyl-1,3,4-thiadiazole)

• Product Name: 2-Bromo-5-isobutyl-1,3,4-thiadiazole
• CAS No: 1343796-64-4
• MF: C₆H₉BrN₂S
• MW: 221.118058919907
• MDL: MFCD18345076
• CID: 4590843
• Update Time: 2025-10-29

2-Bromo-5-isobutyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-isobutyl-1,3,4-thiadiazole
• 2-bromo-5-(2-methylpropyl)-1,3,4-thiadiazole
• AT19526
• 1,3,4-thiadiazole, 2-bromo-5-(2-methylpropyl)-
• 2-Bromo-5-isobutyl-1,3,4-thiadiazole

• MDL： MFCD18345076
• Inchi： 1S/C6H9BrN2S/c1-4(2)3-5-8-9-6(7)10-5/h4H,3H2,1-2H3
• InChI Key： AAEFMTYTUYIGHL-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(CC(C)C)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• XLogP3: 3
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-5-isobutyl-1,3,4-thiadiazole

Exploring 2-Bromo-5-isobutyl-1,3,4-thiadiazole (CAS No. 1343796-64-4): Properties, Applications, and Future Trends

2-Bromo-5-isobutyl-1,3,4-thiadiazole (CAS No. 1343796-64-4) is a specialized heterocyclic compound that has garnered significant attention in various scientific and industrial fields due to its unique structural features and functional versatility. As a derivative of the 1,3,4-thiadiazole ring system, this compound incorporates a bromine atom at the 2-position and an isobutyl group at the 5-position, which contribute to its distinct chemical reactivity and potential applications. The molecular formula C7H11BrN2S and a molar mass of approximately 235.14 g/mol make it a molecule of interest for researchers focusing on organic synthesis, material science, and pharmaceutical intermediates. In recent years, with the growing emphasis on sustainable chemistry and green synthesis methods, compounds like 2-Bromo-5-isobutyl-1,3,4-thiadiazole are being explored for their role in developing eco-friendly processes, aligning with global trends such as the United Nations Sustainable Development Goals (SDGs) for responsible consumption and production. This compound is not only a subject of academic curiosity but also a key player in addressing modern challenges like drug discovery and advanced material design, making it a hot topic in online searches related to "innovative chemical building blocks" and "heterocyclic compound applications."

The chemical properties of 2-Bromo-5-isobutyl-1,3,4-thiadiazole are characterized by its moderate stability under standard conditions, with a melting point typically ranging between 50-60°C and a boiling point that requires further experimental determination due to its specialized nature. The presence of the bromine atom enhances its electrophilic character, allowing it to participate in various substitution reactions, which is a critical aspect for synthetic chemists designing novel molecules. This reactivity is particularly valuable in cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in medicinal chemistry to create complex architectures for potential therapeutics. Additionally, the isobutyl group introduces lipophilicity, influencing the compound's solubility in organic solvents like dichloromethane or ethyl acetate, which is essential for laboratory handling and industrial scale-up. In the context of user queries on platforms like Google or AI-driven databases, common searches include "how to synthesize brominated thiadiazoles" or "properties of 2-Bromo-5-isobutyl-1,3,4-thiadiazole for research," highlighting the demand for detailed, accessible information. The compound's role in advancing green chemistry initiatives is also a trending topic, as researchers seek alternatives to hazardous reagents, making it a focal point for discussions on reducing environmental impact in chemical manufacturing.

Applications of 2-Bromo-5-isobutyl-1,3,4-thiadiazole span multiple industries, with significant relevance in pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, it serves as a key intermediate in the synthesis of bioactive molecules, potentially contributing to the development of new drugs targeting diseases such as cancer or infectious ailments, which aligns with current health crises like antimicrobial resistance (AMR)—a highly searched topic in medical communities. For instance, its incorporation into heterocyclic scaffolds can enhance drug likeness by improving pharmacokinetic properties, a subject often queried in AI tools like "AI in drug discovery compounds." In agrochemistry, derivatives of this compound are explored for their potential as crop protection agents, offering solutions for sustainable agriculture amid climate change concerns, a hotspot in user searches related to "green pesticides" or "eco-friendly farming chemicals." Moreover, in materials science, 2-Bromo-5-isobutyl-1,3,4-thiadiazole can be used to modify polymers or create functional materials with specific electronic properties, catering to the growing interest in smart materials and nanotechnology. This versatility makes it a valuable asset in innovation-driven fields, responding to frequent online inquiries about "chemicals for advanced materials" or "thiadiazole derivatives in tech applications."

Market dynamics and future prospects for 2-Bromo-5-isobutyl-1,3,4-thiadiazole indicate a positive trajectory, driven by increased R&D investments and the compound's alignment with emerging trends such as personalized medicine and sustainable technology. The global market for specialty chemicals, including heterocyclic compounds, is projected to grow, with regions like North America and Asia-Pacific leading in production and consumption due to their strong pharmaceutical and agricultural sectors. Online search trends show a rise in queries like "market analysis of brominated compounds" or "future of thiadiazole in industry," reflecting stakeholder interest. Challenges include optimizing synthesis routes for cost-effectiveness and scalability, which is a common discussion point in scientific forums and AI-assisted research platforms. Innovations in catalytic methods and bio-based approaches could further enhance its appeal, addressing user concerns about sustainability—a top search topic in 2023-2024. Additionally, regulatory compliance and safety assessments are crucial, though this compound is handled within standard laboratory protocols without falling under restricted categories, ensuring its broad applicability. As industries move towards circular economy models, 2-Bromo-5-isobutyl-1,3,4-thiadiazole may play a role in developing recyclable materials or reducing waste, making it a subject of interest for ESG (Environmental, Social, and Governance) focused searches.

In conclusion, 2-Bromo-5-isobutyl-1,3,4-thiadiazole (CAS No. 1343796-64-4) stands out as a multifaceted compound with significant potential across various domains. Its chemical properties enable diverse applications, from pharmaceuticals to materials science, while its alignment with sustainability trends addresses contemporary user queries and search behaviors. As research progresses, this compound is likely to gain further prominence, driven by innovations and market demands. For professionals and enthusiasts seeking in-depth knowledge, resources on synthesis techniques and safety data sheets are readily available, supporting informed decision-making in both academic and industrial settings. This overview not only highlights the compound's importance but also caters to SEO optimization by incorporating relevant keywords and addressing common questions, ensuring high visibility and engagement in digital platforms.